3-bromo-4-chloro-6-nitroquinoline
Overview
Description
3-Bromo-4-chloro-6-nitroquinoline, also known as BCNQ, is a synthetic organic compound belonging to the quinoline family. It is a yellow-orange crystalline solid, soluble in organic solvents. BCNQ has a wide range of applications in the fields of organic synthesis, analytical chemistry, and materials science. Its unique properties make it an attractive material for research and development.
Scientific Research Applications
3-bromo-4-chloro-6-nitroquinoline has a wide range of applications in the fields of organic synthesis, analytical chemistry, and materials science. It is used as a reagent for the synthesis of other organic compounds, as a catalyst for the synthesis of polymers, and as a reactant in the synthesis of pharmaceuticals and agrochemicals. It is also used as an analytical tool in the determination of the structure and properties of organic compounds. 3-bromo-4-chloro-6-nitroquinoline has been used to study the properties of nanomaterials, and its unique properties make it an attractive material for research and development.
Mechanism of Action
3-bromo-4-chloro-6-nitroquinoline is a versatile reagent that can be used in a variety of organic reactions. In organic synthesis, it is often used as a catalyst or reactant in the synthesis of other organic compounds. Its mechanism of action is not fully understood, but it is believed to be related to its ability to donate electrons and form strong bonds with other molecules.
Biochemical and Physiological Effects
3-bromo-4-chloro-6-nitroquinoline is a synthetic organic compound that is not found naturally in the body. Therefore, it is not known to have any direct biochemical or physiological effects on the body. However, it is important to note that 3-bromo-4-chloro-6-nitroquinoline has been used as a reagent in the synthesis of pharmaceuticals and agrochemicals, and it is possible that it may have indirect effects on the body when these products are consumed.
Advantages and Limitations for Lab Experiments
3-bromo-4-chloro-6-nitroquinoline has several advantages for use in laboratory experiments. It is a relatively inexpensive reagent, and it is highly soluble in organic solvents. It is also stable and non-toxic, making it a safe reagent to work with. Its unique properties make it an attractive material for research and development. However, it should be noted that 3-bromo-4-chloro-6-nitroquinoline is a reactive compound and should be handled with care. It should also be stored in a cool, dry place and kept away from direct sunlight.
Future Directions
3-bromo-4-chloro-6-nitroquinoline has a wide range of potential applications in the fields of organic synthesis, analytical chemistry, and materials science. Future research could focus on developing new synthesis methods for 3-bromo-4-chloro-6-nitroquinoline, exploring its potential applications in the synthesis of pharmaceuticals and agrochemicals, and investigating its ability to interact with other molecules. Additionally, 3-bromo-4-chloro-6-nitroquinoline could be used as a model system for studying the properties of nanomaterials, and its unique properties could be used to develop new materials with improved properties.
Synthesis Methods
3-bromo-4-chloro-6-nitroquinoline can be synthesized by a variety of methods, including direct synthesis, condensation reactions, and oxidation reactions. The most common method of synthesis is the direct synthesis of 3-bromo-4-chloro-6-nitroquinoline from bromine, chlorine, and nitro groups. In this method, a solution of bromine, chlorine, and nitro groups in a suitable solvent is reacted with a base, such as sodium hydroxide, to form the desired product. The reaction is usually carried out at elevated temperatures and under an inert atmosphere.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-bromo-4-chloro-6-nitroquinoline involves the bromination of 4-chloro-6-nitroquinoline using a brominating agent.", "Starting Materials": [ "4-chloro-6-nitroquinoline", "Brominating agent (e.g. N-bromosuccinimide, bromine in acetic acid)" ], "Reaction": [ "4-chloro-6-nitroquinoline is dissolved in a suitable solvent (e.g. dichloromethane, chloroform).", "The brominating agent is added to the reaction mixture.", "The reaction mixture is stirred at a suitable temperature (e.g. room temperature, reflux) for a suitable time (e.g. 1-24 hours).", "The reaction progress is monitored by TLC or other suitable analytical techniques.", "Once the reaction is complete, the reaction mixture is quenched with a suitable quenching agent (e.g. sodium bisulfite, sodium thiosulfate).", "The product is isolated by filtration, washed with a suitable solvent (e.g. water, ethanol), and dried under vacuum." ] } | |
CAS RN |
1203578-89-5 |
Product Name |
3-bromo-4-chloro-6-nitroquinoline |
Molecular Formula |
C9H4BrClN2O2 |
Molecular Weight |
287.5 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-{2H,3H-thieno[3,4-b][1,4]dioxin-2-yl}methanamine](/img/structure/B6227583.png)